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Compound of Interest

3-(3-Methoxybenzyl)piperidine
Compound Name:
Hydrochloride

Cat. No. B069096

For Immediate Release
SMILES String: COC1=CC=CC(CC2CNCCC2)=C1.CI

This technical guide serves to consolidate the currently available information on 3-(3-
Methoxybenzyl)piperidine Hydrochloride for researchers, scientists, and drug development
professionals. Despite its availability from various chemical suppliers, a comprehensive public-
domain repository of its biological activity, detailed experimental protocols, and specific
signaling pathway interactions remains elusive. This document provides the foundational
chemical information and outlines the general context of piperidine derivatives in drug
discovery, highlighting the knowledge gaps for this specific molecule.

Physicochemical Data

While specific experimental data for 3-(3-Methoxybenzyl)piperidine Hydrochloride is not
readily available in the public domain, the following table summarizes its basic molecular
properties.
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Property Value Source
Molecular Formula C13H20CINO N/A
Molecular Weight 241.76 g/mol N/A
, COC1=CC=CC(CC2CNCCC2)
Canonical SMILES N/A
=C1.Cl
YYQAQRNCIJUOLX-
InChl Key N/A

UHFFFAOYSA-N

Synthesis and General Context

The synthesis of 3-substituted piperidines is a well-established area of organic chemistry.
Typical synthetic routes involve the reduction of corresponding pyridine precursors or through
various cyclization strategies. While a specific, detailed experimental protocol for the synthesis
of 3-(3-Methoxybenzyl)piperidine Hydrochloride is not published in peer-reviewed literature,

a general synthetic approach can be conceptualized.

The logical workflow for a potential synthesis is outlined below. This diagram represents a
generalized pathway and does not reflect a specific published experimental protocol.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b069096?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b069096?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

General Synthetic Workflow

Starting Materials

opyridine 3-Methoxybenzaldehyde

Intermediale Synthesis
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¥
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i

Salt Formation
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3-(3-Methoxybenzyl)piperidine HCI

Click to download full resolution via product page

Caption: A potential synthetic pathway for 3-(3-Methoxybenzyl)piperidine Hydrochloride.
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Biological Activity and Signaling Pathways: A
Knowledge Gap

A thorough search of scientific literature and databases reveals a significant lack of specific
biological data for 3-(3-Methoxybenzyl)piperidine Hydrochloride. While the broader class of
piperidine derivatives is known to interact with a wide range of biological targets, including but
not limited to G-protein coupled receptors (GPCRS), ion channels, and enzymes, no such data
has been published for this particular molecule.

Therefore, it is not possible to provide a summary of quantitative data, detailed experimental
protocols for biological assays, or diagrams of signaling pathways in which 3-(3-
Methoxybenzyl)piperidine Hydrochloride is involved.

Future Directions

The absence of public data on the biological effects of 3-(3-Methoxybenzyl)piperidine
Hydrochloride presents an opportunity for novel research. Future studies could involve:

» High-Throughput Screening: To identify potential biological targets.

e Invitro and in vivo assays: To characterize its pharmacological profile, including efficacy,
potency, and toxicity.

e Mechanism of Action Studies: To elucidate the specific signaling pathways it may modulate.

This technical guide underscores the current state of knowledge regarding 3-(3-
Methoxybenzyl)piperidine Hydrochloride. While its chemical identity is established, its
biological role remains to be discovered, making it a compound of interest for exploratory
research in drug discovery and chemical biology.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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